Cas no 2228515-77-1 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile)
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile
- EN300-1731163
- 2228515-77-1
-
- Inchi: 1S/C12H19N3/c1-11(2,3)10-9(7-15(6)14-10)12(4,5)8-13/h7H,1-6H3
- InChI Key: VYVMSFAKPTXWHR-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(C#N)(C)C)C(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 205.157897619g/mol
- Monoisotopic Mass: 205.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1731163-0.05g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-0.1g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-0.25g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-0.5g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-1.0g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1731163-2.5g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-5.0g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1731163-10.0g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1731163-1g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1731163-5g |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile |
2228515-77-1 | 5g |
$3562.0 | 2023-09-20 |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile
Comprehensive Overview of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile (CAS No. 2228515-77-1)
The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile, identified by its CAS No. 2228515-77-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a tert-butyl group and a nitrile functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection formulations.
One of the most searched questions related to this compound is: "What are the synthetic routes for 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile?". The synthesis typically involves multi-step reactions, starting with the condensation of hydrazine derivatives with β-ketonitriles, followed by alkylation and purification processes. The tert-butyl group enhances steric hindrance, improving the compound's stability, while the nitrile group offers reactivity for further functionalization. This balance of stability and reactivity is why the compound is often explored in high-throughput screening libraries.
In recent years, the demand for pyrazole-based compounds has surged, driven by their role in developing kinase inhibitors and GABA receptor modulators. The 2-methylpropanenitrile moiety in this compound is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs. Environmental and regulatory trends also influence its research, with scientists investigating green chemistry approaches to its synthesis to align with sustainability goals.
Another hot topic is the compound's potential in agrochemical innovation. Its pyrazole scaffold is a common feature in herbicides and insecticides, prompting queries like: "How does 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile compare to commercial pesticides?". Preliminary studies suggest it could offer improved selectivity and lower toxicity profiles, though further field trials are needed. This aligns with the growing consumer demand for eco-friendly pest control solutions.
From a commercial perspective, suppliers often highlight the compound's high purity (>98%) and compatibility with automated synthesis platforms. These attributes make it a preferred choice for contract research organizations (CROs) and academic labs focusing on medicinal chemistry. Storage recommendations typically emphasize protection from moisture and light to maintain stability, addressing another frequently asked question: "What are the storage conditions for CAS 2228515-77-1?".
In summary, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-methylpropanenitrile represents a critical building block in modern chemical research. Its applications span from pharmaceutical lead optimization to sustainable agriculture, reflecting broader industry shifts toward precision and environmental responsibility. Ongoing studies continue to explore its full potential, ensuring it remains a keyword-rich topic in scientific literature and patent filings.
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